![molecular formula C12H7ClN4S B2412026 2-({1-[(2-chloro-1,3-thiazol-5-yl)methyl]-1H-pyrrol-2-yl}methylene)malononitrile CAS No. 692732-73-3](/img/structure/B2412026.png)
2-({1-[(2-chloro-1,3-thiazol-5-yl)methyl]-1H-pyrrol-2-yl}methylene)malononitrile
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Overview
Description
2-({1-[(2-chloro-1,3-thiazol-5-yl)methyl]-1H-pyrrol-2-yl}methylene)malononitrile, also known as 2-CPM, is an organic compound used in scientific research. It is a member of the thiazole family and is used in a variety of studies due to its unique properties. This compound has been used in a variety of research applications, including biomedical, pharmaceutical, and biotechnological research.
Scientific Research Applications
Let’s explore six unique applications:
- Thiazoles exhibit antitumor and cytotoxic properties. For instance, a series of [6-(4-bromophenyl)imidazo[2,1-b]thiazol-3-yl]acetic acid arylidenehydrazides demonstrated potent cytotoxic effects on prostate cancer cell lines .
- The thiazole nucleus is also present in clinically used anticancer drugs like Dabrafenib, Dasatinib, Patellamide A, Ixabepilone, and Epothilone .
- Sulfathiazole, an antimicrobial drug, contains a thiazole ring. It has been used to combat bacterial infections .
- Ritonavir, an antiretroviral drug used in HIV treatment, contains a thiazole moiety .
- Additionally, Kasralikar et al. reported novel indolyl and oxochromenyl xanthenone derivatives with molecular docking studies as anti-HIV-1 agents .
Antitumor and Cytotoxic Activity
Antimicrobial Activity
Antifungal Activity
Antiretroviral Activity
Chemical Reactions and Synthesis
Mechanism of Action
Target of Action
Compounds with a similar thiazole structure have been reported to exhibit significant analgesic and anti-inflammatory activities .
Mode of Action
It is known that thiazole derivatives can interact with various biological targets, leading to a range of effects .
Biochemical Pathways
Thiazole derivatives are known to have diverse biological activities, suggesting they may interact with multiple pathways .
Result of Action
Thiazole derivatives have been reported to exhibit significant analgesic and anti-inflammatory activities .
properties
IUPAC Name |
2-[[1-[(2-chloro-1,3-thiazol-5-yl)methyl]pyrrol-2-yl]methylidene]propanedinitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7ClN4S/c13-12-16-7-11(18-12)8-17-3-1-2-10(17)4-9(5-14)6-15/h1-4,7H,8H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XAPVVZPKZXYRJQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C(=C1)C=C(C#N)C#N)CC2=CN=C(S2)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7ClN4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.73 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-({1-[(2-chloro-1,3-thiazol-5-yl)methyl]-1H-pyrrol-2-yl}methylene)malononitrile |
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